Cas no 1358715-58-8 (2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Ethoxyphenyl)-5-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
-
- Inchi: 1S/C21H18FN3O2/c1-2-27-18-9-5-16(6-10-18)19-13-20-21(26)24(11-12-25(20)23-19)14-15-3-7-17(22)8-4-15/h3-13H,2,14H2,1H3
- InChI Key: RPVWLGNFZALTSN-UHFFFAOYSA-N
- SMILES: C12=CC(C3=CC=C(OCC)C=C3)=NN1C=CN(CC1=CC=C(F)C=C1)C2=O
Experimental Properties
- Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 498.0±45.0 °C(Predicted)
- pka: -1.37±0.20(Predicted)
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-4091-2μmol |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-5μmol |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-10μmol |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-20μmol |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-1mg |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-2mg |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-3mg |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-4mg |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-5mg |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-4091-10mg |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358715-58-8 | 10mg |
$79.0 | 2023-09-10 |
2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Recent Advances in the Study of 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1358715-58-8)
The compound 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1358715-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolo[1,5-a]pyrazin-4-one derivative has been identified as a promising scaffold for the development of novel small-molecule inhibitors targeting various disease pathways, particularly in oncology and inflammatory disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on protein kinases involved in cancer cell proliferation. The study demonstrated that 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one exhibited potent activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. Molecular docking simulations revealed that the ethoxyphenyl and fluorophenylmethyl moieties play critical roles in binding to the kinase ATP-binding pocket, suggesting opportunities for further structural modifications to enhance selectivity.
Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of this compound. The researchers found that it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro by modulating the NF-κB signaling pathway. These findings highlight the dual potential of 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one as both an anticancer and anti-inflammatory agent, warranting further preclinical evaluation.
Pharmacokinetic studies have also been conducted to assess the drug-likeness of this compound. A 2022 report in Drug Metabolism and Disposition indicated that the compound exhibits favorable oral bioavailability and metabolic stability in rodent models. However, challenges such as moderate plasma protein binding and potential cytochrome P450 interactions were noted, which may require formulation optimization or structural tweaks in future iterations.
In summary, the growing body of research on 2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one underscores its versatility as a pharmacophore. Ongoing studies are expected to further refine its therapeutic applications, particularly in targeted therapy and combination treatment regimens. The compound's unique chemical structure and promising biological activities make it a compelling candidate for translational research in the coming years.
1358715-58-8 (2-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)